(S)-2-Amino-N-benzyl-N,3,3-trimethylbutanamide
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Overview
Description
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, etc. Unfortunately, specific physical and chemical properties of “(2S)-2-Amino-N,3,3-trimethyl-N-(phenylmethyl)butanamide, 98%, (99% ee)” are not available .Scientific Research Applications
Branched Chain Aldehydes in Foods
Research by Smit, Engels, and Smit (2009) on branched chain aldehydes, which are important flavor compounds in many food products, reveals the significance of understanding the metabolic pathways that lead to the formation and degradation of these compounds from amino acids. This knowledge is crucial for controlling the formation of desired levels of these aldehydes in foods (Smit, Engels, & Smit, 2009).
Acrylamide in Processed Foods
Pundir, Yadav, and Chhillar (2019) review the occurrence, synthesis, toxicity, and detection methods for acrylamide in processed foods, emphasizing the importance of biosensors for rapid and sensitive detection. This highlights the broader application of chemical analysis in ensuring food safety and addressing public health concerns (Pundir, Yadav, & Chhillar, 2019).
Biogenic Amines in Fish
The study by Bulushi, Poole, Deeth, and Dykes (2009) on biogenic amines in fish discusses their role in intoxication, spoilage, and nitrosamine formation, highlighting the importance of understanding chemical compounds in food safety and quality (Bulushi, Poole, Deeth, & Dykes, 2009).
Advanced Oxidation Processes
Bhat and Gogate (2021) review the degradation of nitrogen-containing compounds, including amines and azo dyes, using advanced oxidation processes. This research is critical for environmental management, particularly in treating water contaminated with industrial effluents (Bhat & Gogate, 2021).
Safety and Hazards
Based on the available safety data sheet, “(2S)-2-Amino-N,3,3-trimethyl-N-(phenylmethyl)butanamide, 98%, (99% ee)” may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid getting it in eyes, on skin, or on clothing. In case of contact, rinse cautiously with water for several minutes .
Properties
IUPAC Name |
(2S)-2-amino-N-benzyl-N,3,3-trimethylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-14(2,3)12(15)13(17)16(4)10-11-8-6-5-7-9-11/h5-9,12H,10,15H2,1-4H3/t12-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZJOYZVWYQVWSP-GFCCVEGCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C(=O)N(C)CC1=CC=CC=C1)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[C@@H](C(=O)N(C)CC1=CC=CC=C1)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.